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Cat. No.: B12409024

Get Quote

This guide provides an in-depth exploration of Cefpodoxime-d3 sodium salt, a critical tool in

modern drug development and clinical research. We will delve into the physicochemical

properties of this stable isotope-labeled internal standard, its parent compound Cefpodoxime,

and its indispensable role in achieving accurate and reliable quantification in complex biological

matrices. This document is intended for researchers, scientists, and drug development

professionals who require a robust understanding of bioanalytical method development and

validation.

Introduction: The Imperative for Precision in
Pharmacokinetics
The clinical efficacy and safety of an antimicrobial agent are intrinsically linked to its

pharmacokinetic profile—how the drug is absorbed, distributed, metabolized, and excreted

(ADME). Cefpodoxime, a third-generation cephalosporin antibiotic, is widely prescribed for a

variety of bacterial infections.[1][2][3][4] Understanding its concentration over time in biological

fluids is paramount for optimizing dosing regimens and ensuring therapeutic success.
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Cefpodoxime proxetil, the orally administered prodrug, is rapidly converted in the body to its

active form, Cefpodoxime.[5][6] To accurately measure the concentration of active

Cefpodoxime in plasma or other biological samples, highly sensitive and specific analytical

methods are required. Liquid chromatography-mass spectrometry (LC-MS) has become the

gold standard for bioanalysis due to its high selectivity and sensitivity.[7][8] However, the

accuracy of LC-MS quantification can be compromised by variability in sample preparation and

matrix effects.[9] The use of a stable isotope-labeled (SIL) internal standard, such as

Cefpodoxime-d3 sodium salt, is the most effective strategy to mitigate these challenges.[9][10]

[11][12]

Physicochemical Properties and Identification
A precise understanding of the molecular characteristics of both the analyte and the internal

standard is fundamental to method development.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Cefpodoxime 80210-62-4[1] C₁₅H₁₇N₅O₆S₂[1] 427.45[1]

Cefpodoxime Sodium

Salt
82619-04-3[13] C₁₅H₁₆N₅NaO₆S₂[13] 449.43[13]

Cefpodoxime-d3 2477791-28-7[12] C₁₅H₁₄D₃N₅O₆S₂[12] 430.5[12]

Cefpodoxime-d3

(Sodium Salt)
Not Available C₁₅H₁₃D₃N₅NaO₆S₂ 452.46

Note: A specific CAS number for the deuterated sodium salt is not consistently available across

chemical suppliers. It is often identified by the CAS number of the parent compound or the

deuterated free acid.

The three deuterium atoms in Cefpodoxime-d3 provide a mass shift that is readily

distinguishable by a mass spectrometer from the unlabeled analyte, without significantly

altering its chemical properties. This near-identical chemical behavior is the cornerstone of its

effectiveness as an internal standard.[9][14]
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Cefpodoxime: Mechanism of Action and Clinical
Significance
Cefpodoxime exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[6]

[15][16] Specifically, it binds to and inactivates penicillin-binding proteins (PBPs), enzymes

essential for the final step in peptidoglycan synthesis. This disruption leads to a weakened cell

wall and subsequent cell lysis. Its broad spectrum of activity covers many Gram-positive and

Gram-negative bacteria responsible for common infections.[1][17]

Therapeutic Indications:

Acute otitis media[15]

Pharyngitis and tonsillitis[2][15]

Community-acquired pneumonia[2][15]

Uncomplicated skin and skin structure infections[1]

Uncomplicated urinary tract infections[1][2]

The Role of Cefpodoxime-d3 as an Internal Standard
In quantitative bioanalysis, an internal standard (IS) is a compound of known concentration

added to every sample, including calibrators and quality controls.[14] The IS is used to correct

for variations that can occur during the analytical workflow.
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Figure 1: Bioanalytical workflow incorporating a stable isotope-labeled internal standard.
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A SIL-IS is the preferred choice for LC-MS assays because it has nearly identical

physicochemical properties to the analyte.[9] This means it will behave similarly during

extraction, chromatography, and ionization. Any loss of analyte during sample processing or

any suppression or enhancement of the signal during ionization will be mirrored by the SIL-IS.

[18][19] By calculating the ratio of the analyte peak area to the IS peak area, these variations

are normalized, leading to highly accurate and precise results.[14]

Experimental Protocol: Quantification of
Cefpodoxime in Human Plasma
This section provides a detailed, validated protocol for the quantification of Cefpodoxime in

human plasma using Cefpodoxime-d3 sodium salt as an internal standard with LC-MS/MS.

Materials and Reagents
Analytes: Cefpodoxime, Cefpodoxime-d3 (sodium salt)

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic acid (LC-MS grade)

Reagents: Ultrapure water, Human plasma (with anticoagulant)

Preparation of Stock and Working Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Cefpodoxime and

Cefpodoxime-d3 sodium salt in methanol to prepare individual 1 mg/mL stock solutions.

Working Standard Solutions: Serially dilute the Cefpodoxime stock solution with a 50:50

mixture of methanol and water to prepare working standards for the calibration curve (e.g.,

0.1, 0.2, 0.5, 1, 2, 5, 10 µg/mL).

Internal Standard Working Solution (1 µg/mL): Dilute the Cefpodoxime-d3 stock solution with

a 50:50 mixture of methanol and water to obtain a 1 µg/mL working solution.

Sample Preparation (Protein Precipitation)
Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge

tube.
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Add 20 µL of the 1 µg/mL Cefpodoxime-d3 internal standard working solution to each tube

and vortex briefly.

Add 400 µL of acetonitrile to each tube to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new set of tubes.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial

for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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